![molecular formula C19H19N3O B5638929 N-[2-(dimethylamino)-4-quinolinyl]-2-phenylacetamide](/img/structure/B5638929.png)
N-[2-(dimethylamino)-4-quinolinyl]-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of quinoline derivatives, including N-[2-(dimethylamino)-4-quinolinyl]-2-phenylacetamide, typically involves multi-step chemical reactions. One such compound, 2-(2-Methylquinolin-4-ylamino)-N-phenylacetamide, demonstrated significant antileishmanial activity, suggesting the potential of these compounds in medical applications (Sahu et al., 2002). Additionally, novel quinoline derivatives have been synthesized and characterized through various spectral analysis methods, providing insights into their molecular geometry and chemical reactivity (Fatma et al., 2015).
Molecular Structure Analysis
Detailed molecular structure analysis has been conducted on similar quinoline derivatives, utilizing techniques such as FT-IR, 1H NMR, 13C NMR, UV-visible spectroscopy, and mass spectral analysis. These analyses reveal the complex interactions within the molecules and provide a foundation for understanding their biological activities (Fatma et al., 2015).
Chemical Reactions and Properties
Quinoline derivatives undergo a variety of chemical reactions, forming complexes and engaging in cyclization reactions. For instance, N-(2-iodophenyl)-N-methyl-3-furamide was used in a palladium-catalyzed cyclization to synthesize furo[3,2-c]quinolin-4(5H)-one, highlighting the versatility of quinoline derivatives in chemical synthesis (Lindahl et al., 2006).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(dimethylamino)quinolin-4-yl]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O/c1-22(2)18-13-17(15-10-6-7-11-16(15)20-18)21-19(23)12-14-8-4-3-5-9-14/h3-11,13H,12H2,1-2H3,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKXMTSXKOVURCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC2=CC=CC=C2C(=C1)NC(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(dimethylamino)quinolin-4-yl]-2-phenylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.